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Compound of Interest

Compound Name:
(Cyclopentylamino)(oxo)acetic

acid

CAS No.: 183235-80-5

Cat. No.: B1289742

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of 2-(Cyclopentylamino)-2-oxoacetic acid, a

molecule of interest in medicinal chemistry and drug discovery. Drawing upon established

chemical principles and data from analogous compounds, this document details its chemical

properties, a robust synthesis protocol, potential therapeutic applications, and essential safety

information.

Core Molecular Attributes
2-(Cyclopentylamino)-2-oxoacetic acid, also known as N-cyclopentyloxamic acid, is an organic

compound featuring a cyclopentylamine moiety linked to an oxoacetic acid backbone. This

structure imparts a unique combination of lipophilicity from the cyclopentyl group and polar,

reactive characteristics from the oxamic acid functional group.
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Property Value Source

CAS Number 183235-80-5 -

Molecular Formula C₇H₁₁NO₃ -

Molecular Weight 157.17 g/mol -

IUPAC Name
2-(cyclopentylamino)-2-

oxoacetic acid
-

While specific experimental data on the physical properties of 2-(Cyclopentylamino)-2-

oxoacetic acid are not extensively documented in publicly available literature, properties can be

inferred from structurally similar compounds. It is expected to be a solid at room temperature

with some degree of solubility in polar organic solvents.

Synthesis Methodology: A Self-Validating Protocol
The synthesis of N-substituted oxamic acids is a well-established process in organic chemistry.

The following protocol is a generalized yet reliable method for the preparation of 2-

(Cyclopentylamino)-2-oxoacetic acid, based on the common reaction of an amine with a dialkyl

oxalate followed by saponification.

Two-Step Synthetic Workflow
The synthesis proceeds in two key steps:

Amidation: Reaction of cyclopentylamine with diethyl oxalate to form ethyl 2-

(cyclopentylamino)-2-oxoacetate.

Saponification: Hydrolysis of the ethyl ester to yield the final carboxylic acid product.
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Caption: Synthetic workflow for 2-(Cyclopentylamino)-2-oxoacetic acid.

Detailed Experimental Protocol
Step 1: Synthesis of Ethyl 2-(cyclopentylamino)-2-oxoacetate

Rationale: Diethyl oxalate serves as an efficient acylating agent. The reaction is typically

carried out in a protic solvent like ethanol, which also acts as a solvent for the reactants.

Refluxing provides the necessary activation energy for the nucleophilic attack of the amine

on the ester carbonyl.

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

cyclopentylamine (1.0 eq) in anhydrous ethanol.

To this solution, add diethyl oxalate (1.1 eq) dropwise at room temperature.

Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction

can be monitored by Thin Layer Chromatography (TLC).

After completion, cool the mixture to room temperature and remove the solvent under

reduced pressure.
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The resulting crude ethyl 2-(cyclopentylamino)-2-oxoacetate can be purified by column

chromatography on silica gel.

Step 2: Saponification to 2-(Cyclopentylamino)-2-oxoacetic acid

Rationale: Base-catalyzed hydrolysis (saponification) is a standard method for converting

esters to carboxylic acids. The use of a strong base like sodium hydroxide ensures complete

conversion. An acidic workup is necessary to protonate the carboxylate salt and isolate the

final product.

Procedure:

Dissolve the purified ethyl 2-(cyclopentylamino)-2-oxoacetate (1.0 eq) in a mixture of

ethanol and water.

Add a solution of sodium hydroxide (1.5 eq) in water to the flask.

Stir the mixture at room temperature for 2-4 hours, monitoring the reaction by TLC until the

starting material is consumed.

Remove the ethanol under reduced pressure.

Cool the remaining aqueous solution in an ice bath and acidify to a pH of approximately 2-

3 by the slow addition of cold 1M hydrochloric acid.

The precipitated solid, 2-(Cyclopentylamino)-2-oxoacetic acid, is then collected by vacuum

filtration, washed with cold water, and dried under vacuum.

Potential Applications in Drug Discovery and
Development
While direct biological data for 2-(Cyclopentylamino)-2-oxoacetic acid is scarce, the oxamic

acid scaffold and the cyclopentylamino moiety are present in various bioactive molecules. This

suggests several promising avenues for research and development.

Anti-inflammatory and Immunomodulatory Effects

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289742?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-substituted oxamic acids have been investigated for their anti-inflammatory properties.[1]

The mechanism may involve the modulation of inflammatory pathways. The cyclopentyl group

can enhance cell membrane permeability and interaction with hydrophobic pockets of target

proteins.

Enzyme Inhibition
Derivatives of 2-aminothiazoles bearing a cyclopentylamino group have shown potent and

selective inhibitory activity against 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1).[2]

This enzyme is a validated therapeutic target for metabolic syndrome and type 2 diabetes. The

2-oxoacetic acid core of the title compound could potentially interact with the active sites of

various enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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